
Personal protective equipment for handling
Ethyl vinyl sulfide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl vinyl sulfide

Cat. No.: B1216831 Get Quote

Essential Safety and Handling Guide for Ethyl Vinyl
Sulfide
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl vinyl sulfide in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development.
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Property Value

Chemical Name Ethyl vinyl sulfide

CAS Number 627-50-9

Molecular Formula C4H8S

Molecular Weight 88.17 g/mol

Appearance Colorless liquid

Boiling Point 91-92 °C

Flash Point -6 °C (closed cup)

Density 0.869 g/mL at 25 °C

GHS Hazard Class Flammable liquids, Category 2

Hazard Statement
H225: Highly flammable liquid and vapor[1][2][3]

[4]

Signal Word Danger[1][2][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Ethyl vinyl sulfide.

The following PPE is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[1] A face shield is also recommended for additional protection

against splashes.[2]

Hand Protection: Chemical-resistant gloves must be worn.[1][2] Nitrile gloves offer good

resistance to many solvents.[5] Always inspect gloves for integrity before use and dispose of

them in accordance with laboratory safety protocols after handling the chemical.[2]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[1] A chemical-

resistant apron is also recommended.[6] Ensure all skin is covered.
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Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a full-

face respirator with appropriate cartridges (e.g., type ABEK EN14387) should be used.[2]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6][7]

Operational Plan: Step-by-Step Handling Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, CAS number, and

hazard pictograms.

Transport the container to the designated storage area, minimizing agitation.

2. Storage:

Store Ethyl vinyl sulfide in a cool, dry, and well-ventilated area away from heat, sparks,

open flames, and other ignition sources.[1][4][6]

The storage area should be a designated flammables cabinet or room.

Keep the container tightly closed when not in use.[1][4]

Ensure proper grounding and bonding of the container and receiving equipment to prevent

static discharge.[1][4][7]

3. Handling and Use:

All handling of Ethyl vinyl sulfide must be conducted within a certified chemical fume hood

to minimize inhalation exposure.[6][7]

Use non-sparking tools and explosion-proof equipment.[1][4][7]

Avoid contact with skin and eyes.[6][7]

Do not eat, drink, or smoke in the handling area.[7]
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Wash hands thoroughly after handling.[2][6]

4. Accidental Release:

In case of a spill, immediately evacuate the area and remove all ignition sources.[2][6]

Ventilate the area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed, labeled container for disposal.[6]

For large spills, contain the spill and follow institutional emergency procedures.

Do not allow the chemical to enter drains or waterways.[2][7]

Emergency First Aid Procedures
Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration.[1][2][8] Seek immediate medical attention.

[1][2][6]

Skin Contact: Immediately remove all contaminated clothing.[1][4] Rinse the affected skin

with plenty of water for at least 15 minutes.[6] Seek medical attention.[2][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting.[2][6] If the person is conscious, rinse their mouth with

water.[2][6] Never give anything by mouth to an unconscious person.[2][6] Seek immediate

medical attention.[2][6][8]

Disposal Plan
Waste Collection: All waste contaminated with Ethyl vinyl sulfide, including empty

containers, used gloves, and absorbent materials, must be collected in a dedicated, properly

labeled, and sealed hazardous waste container.
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Waste Disposal: Dispose of the hazardous waste through a licensed chemical waste

disposal company.[1] Follow all local, state, and federal regulations for hazardous waste

disposal.[1] Do not dispose of it down the drain.[2][7] Empty containers may retain product

residue and should be treated as hazardous.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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